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Compound of Interest

Compound Name: 2-Bromo-5-fluorophenylacetonitrile

Cat. No.: B1272632

An In-depth Technical Guide on the Material Safety Data Sheet (MSDS) of 2-Bromo-5-
fluorophenylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
physicochemical properties of 2-Bromo-5-fluorophenylacetonitrile. The information is
compiled from various Material Safety Data Sheets (MSDS) and chemical databases to ensure
a thorough understanding for researchers, scientists, and professionals in drug development.

Chemical Identification and Physical Properties

2-Bromo-5-fluorophenylacetonitrile is a halogenated aromatic nitrile. Its structure and
properties are detailed below.
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Property Value Source(s)
Molecular Formula CsHsBrFN [1]
Molecular Weight 214.03 g/mol [1]
CAS Number 886761-96-2 [1]
Appearance White Solid [2][3]
60 - 62 °C (for 2-Bromo-5-
Melting Point (trifluoromethyl)phenylacetonitr  [3]
ile)
144 - 146 °C (for 2-Bromo-5-
Boiling Point (trifluoromethyl)phenylacetonitr  [3]
ile)
Solubility Insoluble in water [3]

Hazard Identification and Classification

This chemical is classified as hazardous. The GHS classification is summarized in the table

below.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]

skin[1][2]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1][2]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye " H319: Causes serious eye
Irritation irritation[1]
GHS Pictograms:
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Warning

First-Aid Measures

Immediate medical attention is required in case of exposure. The following are first-aid
procedures.

Ingestion

Call a POISON CENTER or doctor if you feel unwell

Eye Contact

Rinse cautiously with water for several minutes Remove contact lenses, if present and easy to do If eye irritation persists: Get medical advice/attention

Skin Contact

Wash with plenty of soap and water |—>|Call a POISON CENTER or doctor if you feel unwell|—>
Inhalation
Remove to fresh air

Wash contaminated clothing before reuse

Keep at rest in a comfortable breathing position|—>|CaII a POISON CENTER or doctor if you feel unwell

Click to download full resolution via product page

First-Aid Procedures Workflow

Handling and Storage

Proper handling and storage are crucial to prevent exposure and maintain chemical integrity.
Handling:

* Avoid contact with skin, eyes, and clothing.[2][3]
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Do not breathe dust or fumes.[2][3]

Use only in a well-ventilated area.[2][3]

Wear appropriate personal protective equipment.[2][3]

Wash hands thoroughly after handling.[2][3]
Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

o Store away from incompatible materials.[2]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 2-Bromo-5-
fluorophenylacetonitrile.

Protection Type Recommendation

Wear safety glasses with side-shields or

Eye/Face
goggles.
Sk Wear protective gloves and clothing to prevent
in
skin exposure.[3]
Use a NIOSH-approved respirator with an
Respiratory appropriate cartridge if exposure limits are

exceeded or irritation is experienced.

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and proper cleanup.
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Accidental Release / Spill Cleanup

Evacuate personnel from the area

l

Ensure adequate ventilation

:

Wear appropriate Personal Protective Equipment (PPE)

:

Contain the spill with inert material (e.g., sand, earth)

:

Carefully collect the spilled material into a suitable, labeled container for disposa

Clean the spill area with a suitable solvent

l

Dispose of waste according to local, state, and federal regulations

Click to download full resolution via product page
Spill Cleanup Workflow

Toxicological Information
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The toxicological properties have not been fully investigated.[3] However, based on its
classification, it is harmful if swallowed, in contact with skin, or if inhaled.[1][2] Nitrile
compounds can exhibit toxicity similar to hydrogen cyanide.[2]

Experimental Protocols

Detailed experimental protocols for the synthesis or specific reactions of 2-Bromo-5-
fluorophenylacetonitrile are not typically found in a Material Safety Data Sheet. Researchers
should consult relevant chemical literature and perform a thorough risk assessment before
conducting any experiments. The handling and safety procedures outlined in this guide should
be considered the minimum standard for any experimental work.

Disclaimer: This document is intended as a guide and is not a substitute for a formal risk
assessment. Always refer to the specific Safety Data Sheet (SDS) provided by the
manufacturer before handling this chemical. All users should be properly trained in the handling
of hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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